Cas no 2138259-83-1 (N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide)

• Product Name: N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide
• CAS No: 2138259-83-1
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5861796
• PubChem ID: 165451861
• Update Time: 2025-06-15

N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-737601
• N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide
• 2138259-83-1

• Inchi： 1S/C10H18N2O2/c1-9(2-3-9)8(13)12-5-4-10(14)6-11-7-10/h11,14H,2-7H2,1H3,(H,12,13)
• InChI Key： KOWLOWSKAKYIME-UHFFFAOYSA-N
• SMILES： OC1(CNC1)CCNC(C1(C)CC1)=O

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.4Ų

Additional information on N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide

Introduction to N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2138259-83-1)

N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide, identified by its CAS number 2138259-83-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of a cyclopropane ring and an azetidine moiety makes it a structurally intriguing candidate for further investigation.

The compound's structure consists of a cyclopropane ring substituted with an amide group and an ethyl chain that extends from the azetidine ring. The 3-hydroxyazetidin-3-yl moiety introduces a hydroxyl group, which can participate in various chemical reactions and interactions, making it a versatile scaffold for medicinal chemistry modifications. The amide functionality further enhances its potential as a pharmacophore, allowing for hydrogen bonding interactions that are crucial in drug-receptor binding.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique biological activities. Cyclopropanes are known for their ability to modulate enzyme activity and interact with biological targets in novel ways. The incorporation of a cyclopropane ring into N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide may contribute to its pharmacological properties by introducing conformational constraints that affect binding affinity and specificity.

The azetidine ring is another key structural feature that contributes to the compound's complexity and potential biological activity. Azetidine derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl group on the azetidine ring in N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide provides a site for further functionalization, enabling the synthesis of analogues with tailored biological activities.

Recent studies have highlighted the importance of scaffold hopping in drug discovery, where existing molecular frameworks are modified to identify new lead compounds. N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide represents an excellent example of such an approach. By combining the cyclopropane and azetidine moieties, this compound offers a unique structural motif that may be exploited for the development of novel therapeutic agents.

The pharmacological potential of N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide has not yet been fully explored, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, the presence of both hydroxyl and amide groups suggests that it could interact with various biological targets, including enzymes and receptors. Further investigation into its pharmacokinetic properties, such as solubility, stability, and metabolic pathways, will be essential to assess its potential as a drug candidate.

In conclusion, N-[2-(3-hydroxyazetidin-3-yl)ethyl]-1-methylcyclopropane-1-carboxamide (CAS No. 2138259-83-1) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a cyclopropane ring and an azetidine moiety makes it an attractive scaffold for drug development. Ongoing research aims to explore its biological activities and optimize its pharmacological properties for therapeutic applications.